Cas no 3002515-84-3 ((6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol)

• Product Name: (6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol
• CAS No: 3002515-84-3
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• CID: 6797291
• PubChem ID: 171367452
• Update Time: 2025-06-23

(6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3002515-84-3
• (6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol

• Inchi： 1S/C11H12ClFO2/c1-15-8-5-4-7(12)9(10(8)13)11(14)6-2-3-6/h4-6,11,14H,2-3H2,1H3
• InChI Key： GUNRGBZXNSDVTO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(C1CC1)O)F)OC

Computed Properties

• Exact Mass: 230.0509855g/mol
• Monoisotopic Mass: 230.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol

Introduction to (6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol (CAS No. 3002515-84-3)

(6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol, with the CAS number 3002515-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a phenyl ring substituted with a chlorine atom at the 6-position, a fluorine atom at the 2-position, and a methoxy group at the 3-position. Additionally, it is linked to a cyclopropyl group through a methanol moiety. This specific arrangement of functional groups contributes to its distinct chemical reactivity and potential biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of both electron-withdrawing and electron-donating groups in the phenyl ring suggests that this compound may have the ability to interact with biological targets in multiple ways. This versatility makes it an attractive scaffold for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of (6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol is its potential application in the synthesis of bioactive molecules. The cyclopropyl group, known for its stability and ability to influence molecular conformation, can enhance binding affinity and selectivity when incorporated into drug-like structures. Furthermore, the methoxy group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

Recent studies have demonstrated that phenyl derivatives with similar substituents can exhibit promising biological activities. For instance, compounds containing chlorine and fluorine atoms have been shown to possess anti-inflammatory, anti-cancer, and antimicrobial properties. The methoxy group also contributes to these activities by enhancing solubility and metabolic stability. These findings suggest that (6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol may be a valuable starting point for developing new therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only improve the overall synthetic route but also minimize unwanted byproducts, making the process more sustainable and scalable.

In addition to its synthetic significance, (6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol has potential applications in materials science and industrial chemistry. Its unique structural features make it suitable for use as an intermediate in the production of specialty chemicals and polymers. The compound's ability to undergo various chemical transformations opens up possibilities for creating novel materials with tailored properties.

The pharmacological evaluation of this compound is ongoing, with researchers exploring its interactions with different biological targets. Preliminary studies have shown that it can modulate enzymes and receptors involved in key metabolic pathways. These interactions may lead to the development of new drugs that address unmet medical needs. Further investigation is necessary to fully understand its mechanism of action and therapeutic potential.

The regulatory landscape for pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. (6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol is currently being evaluated through preclinical studies to assess its toxicity profile and pharmacokinetic properties. These studies are crucial for determining whether it can progress to human trials and eventually become a viable therapeutic option.

In conclusion, (6-Chloro-2-fluoro-3-methoxyphenyl)(cyclopropyl)methanol (CAS No. 3002515-84-3) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues, this compound may contribute to the development of new treatments for various diseases, offering hope for improved patient outcomes.